BENGH@ Methodological & Application

Check Availability & Pricing

Reconstituting and storing Caffeic acid-pYEEIE
TFA for long-term use.
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Compound of Interest

Compound Name: Caffeic acid-pYEEIE TFA

Cat. No.: B15623830

Application Notes and Protocols for Caffeic
acid-pYEEIE TFA

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and long-
term use of Caffeic acid-pYEEIE TFA, a non-phosphopeptide inhibitor of the Lck SH2 domain.

Product Information

Property Value

Full Name Caffeic acid-pYEEIE TFA
Molecular Formula Ca1Hs1F3Ns021P
Appearance White to off-white solid

Binds with high affinity to the GST-Lck-SH2
Mechanism of Action domain, inhibiting its function in T-cell receptor
signaling.[1]

Reconstitution of Lyophilized Powder

It is recommended to bring the lyophilized Caffeic acid-pYEEIE TFA powder and the desired
solvent to room temperature before reconstitution.
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Recommended Solvent:

o Sterile deionized water: Caffeic acid-pYEEIE TFA is soluble in water. For a 25 mg/mL stock
solution, ultrasonic treatment may be necessary to ensure complete dissolution.[1]

Protocol for Reconstituting to a 10 mM Stock Solution:
o Equilibrate the vial of lyophilized Caffeic acid-pYEEIE TFA to room temperature.

o Add the appropriate volume of sterile deionized water to the vial to achieve a 10 mM
concentration. For example, to a 1 mg vial, add 96.35 pL of water.

o Gently vortex or sonicate the vial until the powder is completely dissolved.

 Visually inspect the solution to ensure there are no particulates. If particulates are present,
the solution can be filtered through a 0.22 um sterile filter.[1]

 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of Caffeic acid-pYEEIE TFA.

Storage .
Form Duration Notes
Temperature

Store in a desiccator,

Lyophilized Powder -20°C 1 month ]
protected from light.[1]

Store in a desiccator,

-80°C 6 months .
protected from light.[1]
Stock Solution in Aliguot to avoid
-20°C 1 month
Water freeze-thaw cycles.[1]
Aliquot to avoid
-80°C 6 months

freeze-thaw cycles.[1]

Stability in Biological Buffers:
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While specific stability data for Caffeic acid-pYEEIE TFA in various biological buffers is not
extensively available, general considerations for peptide-like molecules with TFA salts suggest
that stability can be influenced by pH and the presence of enzymes. It is advisable to prepare
fresh working solutions in your buffer of choice for each experiment. If long-term storage of a
working solution is necessary, it is recommended to perform a stability test by comparing the
activity of the stored solution to a freshly prepared one.

Signaling Pathway

Caffeic acid-pYEEIE TFA acts as an inhibitor of the Lymphocyte-specific protein tyrosine
kinase (Lck) by binding to its Src Homology 2 (SH2) domain. The Lck SH2 domain is crucial for
the propagation of the T-cell receptor (TCR) signaling cascade.[2][3] By binding to the Lck SH2
domain, Caffeic acid-pYEEIE TFA prevents its interaction with phosphorylated tyrosine
residues on other signaling proteins, thereby disrupting the downstream signaling pathway that
leads to T-cell activation.
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Caption: Lck Signaling Pathway Inhibition
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Experimental Protocols
In Vitro Lck Kinase Assay

This protocol is designed to assess the inhibitory activity of Caffeic acid-pYEEIE TFA on Lck
kinase activity in a cell-free system. A common method is to measure the phosphorylation of a
substrate peptide by recombinant Lck.

Materials:

Recombinant active Lck enzyme

» Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 2 mM DTT, 0.01%
Tween-20)

o Lck substrate peptide (e.g., a poly-Glu-Tyr peptide)

e ATP

o Caffeic acid-pYEEIE TFA stock solution

o ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

» White, opaque 96-well plates

o Plate reader capable of measuring luminescence

Protocol:

e Prepare Reagents:
o Prepare a serial dilution of Caffeic acid-pYEEIE TFA in kinase buffer.
o Prepare a solution of Lck enzyme in kinase buffer.
o Prepare a solution of the substrate peptide and ATP in kinase buffer.

e Assay Setup:
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o To each well of a 96-well plate, add 5 pL of the Caffeic acid-pYEEIE TFA dilution or
vehicle control (e.g., water).

o Add 10 pL of the Lck enzyme solution to each well.

o Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the
enzyme.

« Initiate Kinase Reaction:
o Add 10 pL of the substrate/ATP mixture to each well to start the reaction.
o Incubate the plate at 30°C for 1 hour.

o Detect Kinase Activity:

o Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase
Assay Kit according to the manufacturer's instructions.

e Data Analysis:

o Determine the percentage of inhibition for each concentration of Caffeic acid-pYEEIE
TFA.

o Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a
dose-response curve to calculate the ICso value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. The kinase, SH3, and SH2 domains of Lck play critical roles in T-cell activation after ZAP-
70 membrane localization - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. SH2 domain function is essential for the role of the Lck tyrosine kinase in T cell receptor
signal transduction - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Reconstituting and storing Caffeic acid-pYEEIE TFA for
long-term use.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623830#reconstituting-and-storing-caffeic-acid-
pyeeie-tfa-for-long-term-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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